Cas no 54225-34-2 (bis-(4-trityl-phenyl)-diazene-N-oxide)

• Product Name: bis-(4-trityl-phenyl)-diazene-N-oxide
• CAS No: 54225-34-2
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 3048085
• PubChem ID: 19861087
• Update Time: 2025-04-21

bis-(4-trityl-phenyl)-diazene-N-oxide Chemical and Physical Properties

Names and Identifiers

• bis-(4-trityl-phenyl)-diazene-N-oxide
• 4,4'-Ditritylazoxybenzol;Bis-(4-trityl-phenyl)-diazen-N-oxid;p-Azoxytetraphenyl-methan;p,p'-Ditritylazoxybenzol;4.4'-Ditrityl-azoxybenzol;4.4'-Bis-triphenylmethyl-azoxybenzol;
• 54225-34-2
• SCHEMBL5221334
• I(3)-Methyl-I(3)-phenylbenzenepropanamine
• DTXSID101292334

• Inchi： 1S/C16H19N/c1-16(12-13-17,14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11H,12-13,17H2,1H3
• InChI Key： VDNCFSRUOQYMHU-UHFFFAOYSA-N
• SMILES： NCCC(C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 257.12400
• Monoisotopic Mass: 225.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 51.32000
• LogP: 4.34230